N-(3-fluorophenyl)-1-propyl-4-piperidinamine

• IUPAC Name: N-(3-fluorophenyl)-1-propylpiperidin-4-amine
• InChI: InChI=1S/C14H21FN2/c1-2-8-17-9-6-13(7-10-17)16-14-5-3-4-12(15)11-14/h3-5,11,13,16H,2,6-10H2,1H3
• InChI Key: XBUGPPNIMLLLPK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC2=CC(=CC=C2)F
• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol

Description

N-(3-fluorophenyl)-1-propyl-4-piperidinamine, also known as 3-Fluorophenmetrazine (3-FPM), is a synthetic stimulant drug that belongs to the amphetamine class of compounds. It is a research chemical that has gained popularity among scientists and researchers due to its potential therapeutic properties. The purpose of

Mechanism of Action

The exact mechanism of action of 3-FPM is not fully understood, but it is believed to work by increasing the release and inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to increased arousal, alertness, and mood elevation. It also stimulates the central nervous system, resulting in increased heart rate, blood pressure, and respiratory rate.
Biochemical and physiological effects:
The biochemical and physiological effects of 3-FPM depend on the dose, route of administration, and individual factors such as age, weight, and health status. In general, it produces a range of effects including euphoria, increased energy, decreased appetite, and improved cognitive function. However, higher doses can lead to adverse effects such as anxiety, paranoia, and cardiovascular complications.

Advantages and Limitations for Lab Experiments

One advantage of using 3-FPM in lab experiments is its potency and selectivity for dopamine, norepinephrine, and serotonin transporters. This allows for precise manipulation of neurotransmitter systems and can provide insights into the underlying mechanisms of various psychiatric and neurological disorders. However, one limitation is the lack of long-term safety data and the potential for abuse and addiction.

Future Directions

There are several future directions for the research on 3-FPM. One area of interest is the development of novel derivatives with improved therapeutic profiles and reduced side effects. Another direction is the investigation of its potential as a treatment for substance use disorders and other psychiatric conditions. Additionally, more research is needed to elucidate the long-term effects of 3-FPM on brain function and behavior.

Synthesis Methods

The synthesis of 3-FPM involves the reaction of 3-fluorophenylacetone with propylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization or column chromatography. The purity and yield of the final product depend on the quality of the starting materials and the efficiency of the reaction conditions.

Scientific Research Applications

3-FPM has been studied for its potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD), narcolepsy, and depression. It has also been investigated for its cognitive-enhancing and neuroprotective effects. In addition, 3-FPM has been used as a model compound for studying the structure-activity relationship of amphetamine derivatives.